N-benzyl-3-(8-bromo-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)propanamide

• IUPAC Name: N-benzyl-3-(8-bromo-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)propanamide
• InChI: InChI=1S/C20H17BrN4O2/c21-14-6-7-16-15(10-14)18-19(24-16)20(27)25(12-23-18)9-8-17(26)22-11-13-4-2-1-3-5-13/h1-7,10,12,24H,8-9,11H2,(H,22,26)
• InChI Key: DULWSTUFCMLJBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CCN2C=NC3=C(C2=O)NC4=C3C=C(C=C4)Br
• Molecular Formula: C20H17BrN4O2
• Molecular Weight: 425.3 g/mol

Description

“N-benzyl-3-(8-bromo-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)propanamide” is a complex organic compound. It contains an indole moiety, which is a versatile and common nitrogen-based heterocyclic scaffold. Indole-based compounds are important due to their biological and pharmaceutical activities.

Synthesis Analysis

The synthesis of similar compounds often involves the use of N-alkylanilines and catalysts such as L-proline, Amberlite, IRA-400 Cl resin, and polyaniline-fluoroboric acid-dodecyl hydrogen sulfate salt (PANI-HBF 4). The silica-supported ionic liquid of [pmim]HSO 4 SiO 2 was used as an efficient catalyst for the synthesis of 2-amino-4,5-dihydro-4-arylpyrano[3,2-b]indole-3-carbonitrile derivatives.

Scientific Research Applications

Antiviral Activity

Indole derivatives have shown potential as antiviral agents. .

Anti-inflammatory Activity

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Anticancer Activity

Indole derivatives have shown potential in the treatment of cancer. .

Anti-HIV Activity

Indole derivatives have been reported to have anti-HIV activity. .

Antioxidant Activity

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Antimicrobial Activity

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Antitubercular Activity

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Antidiabetic Activity

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Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. The medicinal properties of indazole have to be explored in the near future for the treatment of various pathological conditions.